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Compound of Interest

Compound Name: UDP-N-acetyl-D-galactosamine

Cat. No.: B1237781 Get Quote

Essential Safety and Handling Guide for UDP-N-
acetyl-D-galactosamine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling UDP-N-acetyl-D-galactosamine. The following

procedures ensure safe handling, storage, and disposal of this biochemical reagent.

Chemical Identifier:

Name: Uridine diphosphate-N-acetyl-D-galactosamine

Synonyms: UDP-GalNAc

CAS Number: 108320-87-2[1][2][3][4]

Hazard Summary: According to the Safety Data Sheet (SDS), UDP-N-acetyl-D-galactosamine
is classified with the following hazards:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling UDP-N-acetyl-D-galactosamine to

minimize exposure and ensure personal safety. The minimum required PPE is outlined below.

PPE Category Item Specification

Hand Protection Gloves

Disposable nitrile gloves are

required for incidental contact.

[6]

Eye Protection Safety Glasses

Safety glasses with side

shields are the minimum

requirement.[6][7]

Goggles

Chemical splash goggles are

recommended when handling

solutions.[8]

Body Protection Lab Coat

A standard lab coat must be

worn to protect clothing and

skin.[6][8]

Respiratory Dust Mask/Respirator

A particle filter mask (e.g.,

N95, FFP2) is recommended

for handling the solid powder

to avoid inhalation.[7]

Footwear Closed-toe Shoes

Required for all laboratory

work to protect against spills

and dropped objects.[6][8]

Operational Plan: Handling and Storage
A systematic approach to handling UDP-N-acetyl-D-galactosamine from receipt to disposal is

critical for safety and maintaining the integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store the compound in a tightly sealed container in a freezer at -20°C for long-term

stability.[1][2][3][4] The product is typically shipped at room temperature but requires cold

storage upon arrival.[1][2]

Inert Atmosphere: For maximum stability, store under an inert atmosphere.[2]

Handling and Experimental Use
The following workflow outlines the key steps for safely handling UDP-N-acetyl-D-
galactosamine during experimental procedures.
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Caption: Workflow for handling UDP-N-acetyl-D-galactosamine.
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Disposal Plan
As UDP-N-acetyl-D-galactosamine is not classified as a hazardous substance, standard

laboratory procedures for non-hazardous waste disposal should be followed.[9] Always adhere

to your institution's specific waste disposal guidelines.

Liquid Waste
Aqueous Solutions: Dilute aqueous solutions of UDP-N-acetyl-D-galactosamine can

typically be disposed of down the drain with copious amounts of water.[10][11][12] Consult

your local EHS for specific regulations.

Organic Solvents: If dissolved in a hazardous organic solvent, the waste must be collected in

a designated hazardous waste container and disposed of through your institution's

hazardous waste program.

Solid Waste
Unused Compound: Uncontaminated, expired, or unwanted solid UDP-N-acetyl-D-
galactosamine should be disposed of as non-hazardous solid chemical waste, following

institutional guidelines.[11]

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with the compound can typically be disposed of in the regular laboratory

trash, provided it is not contaminated with any hazardous materials.[11]

Empty Containers: Empty containers should be thoroughly rinsed with water. The rinsate can

be poured down the drain. Deface the label on the empty container before disposing of it in

the regular trash or glass recycling, as appropriate.[11][13]

Spills
Minor Spills: For a small dry spill, gently sweep up the material to avoid raising dust, and

place it in a sealed container for disposal. Clean the spill area with soap and water.

Solution Spills: For a small liquid spill, absorb the material with an inert absorbent (e.g.,

paper towels, vermiculite), and place it in a sealed container for disposal. Clean the spill area

with soap and water.
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For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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